Cas no 1779849-06-7 (TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE)

• Product Name: TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE
• CAS No: 1779849-06-7
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5102969
• Update Time: 2026-03-03

TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE

• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-10-4-7-15(11-17)8-5-12(16)6-9-15/h12H,4-11,16H2,1-3H3
• InChI Key： UGZDVGXHGQBSQM-UHFFFAOYSA-N
• SMILES： C1C2(CCC(N)CC2)CCCN1C(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE

Exploring TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE (CAS No. 1779849-06-7): Properties, Applications, and Market Insights

TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE (CAS No. 1779849-06-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic compound features a unique structural framework, combining an azaspiro core with a tert-butyl carboxylate moiety, making it a valuable intermediate in drug discovery and development. Its molecular formula and precise structural characteristics contribute to its versatility in synthetic applications.

The compound's 9-amino group and spiro[5.5]undecane backbone are particularly noteworthy, as they enhance its reactivity and potential for functionalization. Researchers are increasingly interested in TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE due to its role in the synthesis of bioactive molecules, including potential therapeutics for neurological disorders and metabolic diseases. Its stability under various conditions also makes it a reliable building block in multi-step synthetic routes.

In the pharmaceutical industry, TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE is often utilized as a key intermediate in the development of small-molecule drugs. Its spirocyclic structure mimics natural product scaffolds, which are frequently associated with high binding affinity and selectivity. This has led to its exploration in targeting G-protein-coupled receptors (GPCRs) and enzymes involved in disease pathways. Recent studies highlight its potential in addressing unmet medical needs, aligning with the growing demand for innovative drug candidates.

From a market perspective, the demand for TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE is on the rise, driven by advancements in medicinal chemistry and the expanding pipeline of spirocyclic-based therapeutics. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. The compound's compatibility with modern high-throughput screening techniques further enhances its appeal in drug discovery programs.

Environmental and regulatory considerations are also critical when working with TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity and ensure safety in laboratory settings. Researchers are encouraged to follow Good Laboratory Practices (GLP) and adhere to local guidelines when using this compound in experiments.

Innovations in synthetic chemistry have further expanded the applications of TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE. For instance, its incorporation into peptide mimetics and macrocyclic compounds has opened new avenues in the design of enzyme inhibitors and receptor modulators. The compound's adaptability to diverse chemical transformations underscores its importance in contemporary research.

Looking ahead, the scientific community anticipates continued growth in the utilization of TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE, particularly in the fields of precision medicine and targeted drug delivery. Its structural features align well with the trend toward personalized therapies, making it a compound of interest for future breakthroughs. Collaborative efforts between academia and industry are expected to drive further innovations involving this versatile intermediate.

For researchers seeking reliable sources of TERT-BUTYL 9-AMINO-2-AZASPIRO[5.5]UNDECANE-2-CARBOXYLATE (CAS No. 1779849-06-7), it is advisable to partner with reputable suppliers who provide high-purity batches and comprehensive analytical data. Quality assurance and consistency are paramount to achieving reproducible results in experimental workflows.